![molecular formula C19H23FN2 B5878904 1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine](/img/structure/B5878904.png)
1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine
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Overview
Description
1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine, also known as DF-MDBP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized by medicinal chemists as a potential drug candidate for the treatment of various neurological disorders. DF-MDBP has gained significant attention in the scientific community due to its unique chemical structure and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating the activity of serotonin receptors in the brain. This leads to the regulation of various neurotransmitters, including dopamine, norepinephrine, and glutamate, which are involved in the regulation of mood, emotion, and cognition.
Biochemical and physiological effects:
This compound has been shown to exhibit several biochemical and physiological effects in preclinical studies. These include the modulation of serotonin, dopamine, and norepinephrine levels in the brain, the regulation of neuronal activity, and the improvement of cognitive function. This compound has also been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine has several advantages for lab experiments. It exhibits potent binding affinity for serotonin receptors, which makes it a useful tool for studying the role of serotonin in the brain. This compound is also relatively stable and can be easily synthesized in the laboratory. However, this compound has several limitations, including its potential toxicity and the lack of clinical data on its safety and efficacy.
Future Directions
There are several future directions for research on 1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine. One potential area of research is the development of this compound-based drugs for the treatment of neurological disorders, including depression and anxiety. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of this compound. This could lead to the development of more effective and safer drugs for the treatment of various neurological disorders. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine involves the reaction between 1-(2,3-dimethylphenyl)piperazine and 3-fluorobenzyl chloride in the presence of a base catalyst. The resulting product is then purified by recrystallization or chromatography techniques. The synthesis of this compound is a complex process that requires expertise in organic chemistry and medicinal chemistry.
Scientific Research Applications
1-(2,3-dimethylphenyl)-4-(3-fluorobenzyl)piperazine has been extensively studied for its potential therapeutic applications in the field of neuroscience. Several studies have shown that this compound exhibits potent binding affinity for various serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT2B. This makes this compound a potential drug candidate for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.
properties
IUPAC Name |
1-(2,3-dimethylphenyl)-4-[(3-fluorophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2/c1-15-5-3-8-19(16(15)2)22-11-9-21(10-12-22)14-17-6-4-7-18(20)13-17/h3-8,13H,9-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGWCXOUACVNEND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC(=CC=C3)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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